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Compound of Interest

Compound Name: (R)-Birabresib

Cat. No.: B1684437

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Birabresib, also known as OTX-015 or MK-8628, is a potent and specific inhibitor of the
Bromodomain and Extra-Terminal (BET) family of proteins, specifically targeting BRD2, BRDS3,
and BRDA4.[1][2][3] These proteins are key epigenetic readers that play a crucial role in the
regulation of gene transcription. By inhibiting BET proteins, (R)-Birabresib effectively down-
regulates the expression of key oncogenes, such as c-MYC, making it a promising candidate
for cancer therapy.[4] This document provides detailed information on the solubility and stability
of (R)-Birabresib in dimethyl sulfoxide (DMSO), along with protocols for its preparation and
storage.

Data Presentation
Solubility of (R)-Birabresib in DMSO

The solubility of (R)-Birabresib in DMSO has been reported by various suppliers. It is
important to note that the use of fresh, high-quality DMSO is recommended, as moisture
absorption can reduce solubility.[5] Sonication and warming can aid in the dissolution of the
compound.[1][4]
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Reported Solubility Molar Equivalent

Supplier/Source Notes
(mg/mL) (mM)
MedChemExpress =49 mg/mL 99.60 mM Saturation unknown.
) Use fresh, moisture-
Selleck Chemicals 98 mg/mL 199.19 mM
free DMSO.
Sonication is
TargetMol 45 mg/mL 91.47 mM
recommended.

Molecular Weight of (R)-Birabresib: 491.99 g/mol [1]

Stability and Storage of (R)-Birabresib in DMSO

Proper storage of (R)-Birabresib stock solutions in DMSO is critical to maintain its integrity and
activity. Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[6] For in vivo
experiments, it is recommended to prepare fresh working solutions daily.[2][3]

Storage Temperature Duration Recommendations

Recommended for long-term

-80°C 1-2 years
storage.[1][4][5]

Suitable for shorter-term

-20°C 1 month to 1 year
storage.[1][2][5]

Experimental Protocols
Protocol for Preparation of (R)-Birabresib Stock Solution

in DMSO

This protocol describes the preparation of a 10 mM stock solution of (R)-Birabresib in DMSO.
Materials:
* (R)-Birabresib powder

¢ Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Warming bath or heat block (optional)

Procedure:

Calculate the required mass of (R)-Birabresib:
o For 1 mL of a 10 mM stock solution, the required mass is:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 491.99 g/mol * (1000 mg/ 1 g) =4.92
mg

Weighing:

o Carefully weigh out the calculated amount of (R)-Birabresib powder and place it into a
sterile vial.

Dissolution:

o Add the desired volume of fresh DMSO to the vial containing the (R)-Birabresib powder.

o Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Aiding Dissolution (if necessary):
o If the compound does not fully dissolve, sonicate the vial for 5-10 minutes.

o Alternatively, or in combination with sonication, warm the solution to 37-60°C for a short
period, vortexing intermittently until the solution is clear.[1]

Storage:

o Once a clear solution is obtained, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.
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o Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.

Visualizations
(R)-Birabresib Mechanism of Action: BET Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for (R)-Birabresib in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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